![molecular formula C22H30N2O4S2 B4266624 1,4-bis[(3,4-dimethylphenyl)sulfonyl]-2,5-dimethylpiperazine](/img/structure/B4266624.png)
1,4-bis[(3,4-dimethylphenyl)sulfonyl]-2,5-dimethylpiperazine
Overview
Description
1,4-bis[(3,4-dimethylphenyl)sulfonyl]-2,5-dimethylpiperazine, also known as DIDS, is a sulfonamide compound that has been widely used in scientific research. It is a potent inhibitor of chloride channels and has been used to investigate the physiological and biochemical effects of these channels in various cellular processes.
Mechanism of Action
1,4-bis[(3,4-dimethylphenyl)sulfonyl]-2,5-dimethylpiperazine inhibits chloride channels by binding to a conserved lysine residue located in the pore-forming region of the channel protein. This binding causes a conformational change that blocks the movement of chloride ions through the channel. This compound is a non-specific inhibitor of chloride channels and can also inhibit other ion channels and transporters.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell volume regulation in various cell types, including red blood cells, lymphocytes, and neurons. This compound has also been shown to inhibit transepithelial transport in various epithelial tissues, including the airway, intestine, and kidney. This compound has been shown to modulate synaptic transmission in the central nervous system by inhibiting the release of neurotransmitters.
Advantages and Limitations for Lab Experiments
1,4-bis[(3,4-dimethylphenyl)sulfonyl]-2,5-dimethylpiperazine is a potent inhibitor of chloride channels and has been widely used in scientific research. Its non-specific nature allows for the investigation of the role of chloride channels in various cellular processes. However, its non-specific nature also limits its use in certain experiments where specific inhibition of chloride channels is required. This compound is also known to have off-target effects on other ion channels and transporters, which can complicate data interpretation.
Future Directions
For the use of 1,4-bis[(3,4-dimethylphenyl)sulfonyl]-2,5-dimethylpiperazine include the investigation of its effects on other ion channels and transporters, as well as the development of more specific inhibitors of chloride channels.
Scientific Research Applications
1,4-bis[(3,4-dimethylphenyl)sulfonyl]-2,5-dimethylpiperazine has been widely used in scientific research to investigate the physiological and biochemical effects of chloride channels. It has been shown to inhibit the activity of various chloride channels, including the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel, the volume-regulated anion channel (VRAC), and the calcium-activated chloride channel (CaCC). This compound has also been used to study the role of chloride channels in various cellular processes, including cell volume regulation, transepithelial transport, and synaptic transmission.
properties
IUPAC Name |
1,4-bis[(3,4-dimethylphenyl)sulfonyl]-2,5-dimethylpiperazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2O4S2/c1-15-7-9-21(11-17(15)3)29(25,26)23-13-20(6)24(14-19(23)5)30(27,28)22-10-8-16(2)18(4)12-22/h7-12,19-20H,13-14H2,1-6H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUFBEPROSGUGEW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C(CN1S(=O)(=O)C2=CC(=C(C=C2)C)C)C)S(=O)(=O)C3=CC(=C(C=C3)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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